![molecular formula C23H29NO5 B3865685 N-{[4-(3,4-dimethoxyphenyl)tetrahydro-2H-pyran-4-yl]methyl}-N-(4-hydroxybenzyl)acetamide](/img/structure/B3865685.png)
N-{[4-(3,4-dimethoxyphenyl)tetrahydro-2H-pyran-4-yl]methyl}-N-(4-hydroxybenzyl)acetamide
Overview
Description
The compound “N-{[4-(3,4-dimethoxyphenyl)tetrahydro-2H-pyran-4-yl]methyl}-N-(4-hydroxybenzyl)acetamide” is an organic compound . It has a molecular formula of C16H23NO4 , an average mass of 293.358 Da , and a monoisotopic mass of 293.162720 Da .
Synthesis Analysis
The synthesis of similar compounds has been reported in the literature . The key starting compound in the synthesis of the target products was { [4- (3,4-dimethoxyphenyl)tetrahydro-2H-pyran-4-yl]methyl}amine . The synthesis involved the Ni/Re-catalyzed reduction of 4- (3,4-dimethoxyphenyl)tetrahydro-2H-pyran-4-carbonitrile . The subsequent reduction of the nitrile with lithium aluminum hydride in THF gave the key amine . The amine was then reacted with diethyl oxalate in chloroform to obtain the oxamide ethyl ester .Molecular Structure Analysis
The InChI code for the compound is 1S/C28H31NO4/c1-31-24-14-13-23 (19-25 (24)32-2)28 (15-17-33-18-16-28)20-29-27 (30)26 (21-9-5-3-6-10-21)22-11-7-4-8-12-22/h3-14,19,26H,15-18,20H2,1-2H3, (H,29,30) .Chemical Reactions Analysis
The compound can undergo various chemical reactions. For instance, it can react with diethyl oxalate to synthesize ethyl 2- ( { [4- (3,4-dimethoxyphenyl)tetrahydro-2H-pyran-4-yl]methyl}amino)-2-oxoacetate . The cyclization of this compound with phosphorus oxychloride under Bischler–Napieralski reaction conditions gives 1-carbethoxy-substituted dihydroisoquinoline .Physical And Chemical Properties Analysis
The compound has a molecular weight of 445.56 g/mol . It is solid in physical form . The compound should be stored in an inert atmosphere at 2-8°C .Safety and Hazards
Future Directions
The synthesis of compounds containing a tetrahydroisoquinoline ring substituted in various positions continues to be of great interest . Future work could focus on the synthesis of novel tetrahydroisoquinoline derivatives containing a spirotetrahydropyran fragment in the 4 position and various pharmacophore groups (ether, amide, carboxyl, etc.) in the 1 and 2 positions .
properties
IUPAC Name |
N-[[4-(3,4-dimethoxyphenyl)oxan-4-yl]methyl]-N-[(4-hydroxyphenyl)methyl]acetamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H29NO5/c1-17(25)24(15-18-4-7-20(26)8-5-18)16-23(10-12-29-13-11-23)19-6-9-21(27-2)22(14-19)28-3/h4-9,14,26H,10-13,15-16H2,1-3H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MNOCSIAQZHSENA-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)N(CC1=CC=C(C=C1)O)CC2(CCOCC2)C3=CC(=C(C=C3)OC)OC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H29NO5 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
399.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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